Mass Shift for Isotopic Interference-Free Quantitation
Kresoxim-methyl-d7 has a molecular mass of 320.39 g/mol, which is +7 Da higher than the unlabeled analyte (kresoxim-methyl, 313.35 g/mol) . It is produced with a high isotopic purity of ≥99% for deuterated forms (d1-d7) . This specific mass difference and high isotopic purity are essential for avoiding spectral overlap between the internal standard and the analyte's natural isotopic envelope in MS analysis, ensuring accurate quantitation without interference. Lower purity or a smaller mass difference (e.g., +1 to +3 Da) can lead to cross-talk and reduced method accuracy.
| Evidence Dimension | Molecular Mass and Isotopic Purity |
|---|---|
| Target Compound Data | Mass: 320.39 g/mol; Purity: ≥99% (d1-d7) |
| Comparator Or Baseline | Unlabeled Kresoxim-methyl: Mass: 313.35 g/mol |
| Quantified Difference | +7 Da mass difference; ≥99% isotopic purity specification |
| Conditions | Vendor specification sheet |
Why This Matters
This ensures the internal standard has a distinct mass channel with no overlap from the analyte's isotopic peaks, which is a prerequisite for accurate quantification in LC-MS/MS and GC-MS/MS methods.
